Cas no 39161-85-8 (2-Mercaptophenylacetic Acid)
2-Mercaptophenylacetic Acid structure
Product Name:2-Mercaptophenylacetic Acid
CAS No:39161-85-8
MF:C8H8O2S
MW:168.212921142578
CID:297439
PubChem ID:5127525
Update Time:2025-04-19
2-Mercaptophenylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercaptophenylacetic Acid
- 2-Mercaptophenylacet
- Benzeneacetic acid,2-mercapto-
- 2-(2-sulfanylphenyl)acetic acid
- CHEMBL4089287
- 2-sulfhydrylphenylacetic acid
- FT-0612768
- QUCMZSJETXEAMC-UHFFFAOYSA-N
- AS-82782
- A903682
- 2-(2-Mercaptophenyl)acetic acid
- DTXSID00408582
- o-Mercaptophenylacetic Acid
- AKOS006227699
- Benzeneacetic acid, 2-mercapto-
- SCHEMBL166725
- 2-Mercaptobenzeneacetic Acid
- (2-mercaptophenyl)acetic acid
- 39161-85-8
-
- Inchi： 1S/C8H8O2S/c9-8(10)5-6-3-1-2-4-7(6)11/h1-4,11H,5H2,(H,9,10)
- InChI Key： QUCMZSJETXEAMC-UHFFFAOYSA-N
- SMILES： SC1C=CC=CC=1CC(=O)O
Computed Properties
- Exact Mass: 168.02500
- Monoisotopic Mass: 168.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.299
- Melting Point: 90-92°C
- Boiling Point: 334.7°C at 760 mmHg
- Flash Point: 156.2°C
- Refractive Index: 1.62
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 76.10000
- LogP: 1.60240
2-Mercaptophenylacetic Acid Security Information
- Storage Condition：Refrigerator, Under Inert Atmosphere
2-Mercaptophenylacetic Acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Mercaptophenylacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M254475-100mg |
2-Mercaptophenylacetic Acid |
39161-85-8 | 100mg |
$ 184.00 | 2023-09-07 | ||
| TRC | M254475-250mg |
2-Mercaptophenylacetic Acid |
39161-85-8 | 250mg |
$431.00 | 2023-05-18 | ||
| TRC | M254475-500mg |
2-Mercaptophenylacetic Acid |
39161-85-8 | 500mg |
$764.00 | 2023-05-18 | ||
| TRC | M254475-1g |
2-Mercaptophenylacetic Acid |
39161-85-8 | 1g |
$1453.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1082426-100mg |
2-MERCAPTOPHENYLACETIC ACID |
39161-85-8 | 95% | 100mg |
$340 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1082426-250mg |
2-MERCAPTOPHENYLACETIC ACID |
39161-85-8 | 95% | 250mg |
$535 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1082426-1g |
2-MERCAPTOPHENYLACETIC ACID |
39161-85-8 | 95% | 1g |
$1005 | 2022-11-02 | |
| A2B Chem LLC | AF71940-50mg |
2-MERCAPTOPHENYLACETIC ACID |
39161-85-8 | 50mg |
$875.00 | 2024-04-20 | ||
| A2B Chem LLC | AF71940-100mg |
2-MERCAPTOPHENYLACETIC ACID |
39161-85-8 | 100mg |
$1218.00 | 2024-04-20 | ||
| A2B Chem LLC | AF71940-250mg |
2-MERCAPTOPHENYLACETIC ACID |
39161-85-8 | 250mg |
$1749.00 | 2024-04-20 |
2-Mercaptophenylacetic Acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
39161-85-8 (2-Mercaptophenylacetic Acid) Related Products
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- 863449-56-3(BENZENEACETIC ACID, 2-(METHYLDITHIO)-)
- 93012-55-6(2-(2-((6-Carboxymethylphenyl)thio)phenyl)acetic acid)
- 10419-34-8(2-2-(Methylsulfanyl)phenylacetic Acid)
- 57536-49-9(BENZENEACETIC ACID, 5-(METHYLTHIO)-2-(PHENYLTHIO)-)
- 39161-84-7(4-Mercaptophenylacetic acid)
- 34124-56-6(2-(4-Mercaptophenyl)propionic acid)
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